Cas no 955227-99-3 (6-fluoro-2-4-(4-methoxybenzenesulfonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 6-fluoro-2-4-(4-methoxybenzenesulfonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 955227-99-3
• MF: C₁₈H₁₈FN₃O₃S₂
• MW: 407.482224941254
• CID: 6221834
• PubChem ID: 16937352
• Update Time: 2025-05-23

6-fluoro-2-4-(4-methoxybenzenesulfonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-4-(4-methoxybenzenesulfonyl)piperazin-1-yl-1,3-benzothiazole
• SR-01000912570-1
• 955227-99-3
• AKOS024646783
• SR-01000912570
• 6-fluoro-2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)benzo[d]thiazole
• 6-fluoro-2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]-1,3-benzothiazole
• 6-fluoro-2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-1,3-benzothiazole
• F2408-0460

• Inchi： 1S/C18H18FN3O3S2/c1-25-14-3-5-15(6-4-14)27(23,24)22-10-8-21(9-11-22)18-20-16-7-2-13(19)12-17(16)26-18/h2-7,12H,8-11H2,1H3
• InChI Key： VTOWWNYHPVDIIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCN(C2=NC3C=CC(=CC=3S2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 407.07736195g/mol
• Monoisotopic Mass: 407.07736195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.4Ų

Additional information on 6-fluoro-2-4-(4-methoxybenzenesulfonyl)piperazin-1-yl-1,3-benzothiazole

Recent Advances in the Study of 6-Fluoro-2-[4-(4-Methoxybenzenesulfonyl)piperazin-1-yl]-1,3-benzothiazole (CAS: 955227-99-3)

In recent years, the compound 6-fluoro-2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-1,3-benzothiazole (CAS: 955227-99-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This benzothiazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anticancer agents. The unique structural features of this compound, including the fluorine substitution and the methoxybenzenesulfonyl-piperazine moiety, contribute to its biological activity and pharmacokinetic properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 6-fluoro-2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-1,3-benzothiazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR, which are critical targets in cancer therapy. The researchers employed a combination of in vitro assays and molecular docking simulations to characterize the binding interactions between the compound and the kinase domains, revealing key structural determinants for its inhibitory potency.

Another significant advancement in the study of this compound is its application in neurodegenerative diseases. A preclinical study conducted by a team at the University of Cambridge (2024) investigated the neuroprotective effects of 6-fluoro-2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-1,3-benzothiazole in models of Alzheimer's disease. The results indicated that the compound could reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, suggesting its potential as a multifunctional therapeutic agent for neurodegenerative disorders.

In addition to its therapeutic applications, recent research has also explored the synthetic pathways and optimization strategies for 6-fluoro-2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-1,3-benzothiazole. A study in Organic & Biomolecular Chemistry (2023) reported an improved synthetic route that enhances the yield and purity of the compound, making it more accessible for further pharmacological evaluations. The study highlighted the importance of optimizing reaction conditions, such as temperature and solvent choice, to achieve high efficiency in the synthesis of this complex benzothiazole derivative.

Despite these promising findings, challenges remain in the development of 6-fluoro-2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-1,3-benzothiazole as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Ongoing research aims to design analogs with improved drug-like properties while retaining the compound's potent biological activity.

In conclusion, 6-fluoro-2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-1,3-benzothiazole (CAS: 955227-99-3) represents a versatile scaffold with significant potential in drug discovery. Its applications span from oncology to neurodegenerative diseases, and recent studies have provided valuable insights into its mechanisms of action and synthetic accessibility. Continued research efforts will be essential to translate these findings into clinically viable therapeutics.